Ethyl 2-[({[2-hydroxy-2-(2-naphthyl)ethyl]amino}carbothioyl)amino]acetate

• IUPAC Name: ethyl 2-[(2-hydroxy-2-naphthalen-2-ylethyl)carbamothioylamino]acetate
• InChI: InChI=1S/C17H20N2O3S/c1-2-22-16(21)11-19-17(23)18-10-15(20)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,15,20H,2,10-11H2,1H3,(H2,18,19,23)
• InChI Key: ZAGOSPZJAMVGLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=S)NCC(C1=CC2=CC=CC=C2C=C1)O
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 339279-36-6

Description

Ethyl 2-[({[2-hydroxy-2-(2-naphthyl)ethyl]amino}carbothioyl)amino]acetate is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as ECA or Ethyl Carbamoyl Arginine. This compound has been synthesized using various methods, and its biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Antitumor Activity

Ethyl 2-[({[2-hydroxy-2-(2-naphthyl)ethyl]amino}carbothioyl)amino]acetate has been synthesized and its crystal structure determined. It showed distinct inhibition of the proliferation of some cancer cell lines, suggesting potential antitumor activity (Liu et al., 2018).

Chemical Synthesis

This compound has been involved in various chemical synthesis processes. For instance, reactions with adamantan-1(2)-amines and adamantan-1(2)-ylalkanamines with ethyl isothiocyanatoacetate produced ethyl ({[adamantan-1(2)-ylalkyl]carbamothioyl}amino)acetates (Burmistrov et al., 2017).

Antimicrobial Activities

Synthesized derivatives of this compound have been investigated for their antibacterial and antifungal activities, showing potential as antimicrobial agents (Nagaraja et al., 2007).

Use in Organic Synthesis

The compound has been used in the synthesis of various organic compounds. For example, OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) was tested as an additive in the synthesis of α-ketoamide derivatives, showing superiority in terms of purity and yield (El‐Faham et al., 2013).

Structural Studies

Crystal and molecular structure studies of ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate, a related compound, have been reported, providing insights into the structural properties of such compounds (Kaur et al., 2012).

Synthesis of Heterocyclic Systems

This compound has been used in the synthesis of heterocyclic systems, contributing to the development of novel chemical entities (Pirnat et al., 2010).